Clavulanate Lithium

• CAS No.: 61177-44-4
• Product Name: Clavulanate Lithium
• Molecular Formula: C8H8LiNO5
• Molecular Weight: 205.1 g/mol
• IUPAC Name: lithium;(2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Standard InChI: InChI=1S/C8H9NO5.Li/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h1,6-7,10H,2-3H2,(H,12,13);/q;+1/p-1/b4-1-;/t6-,7-;/m1./s1
• Standard InChIKey: JMRXTGCDVQLAFM-JSYANWSFSA-M
• Isomeric SMILES: [Li+].C1[C@@H]2N(C1=O)[C@H](/C(=C/CO)/O2)C(=O)[O-]
• SMILES: [Li+].C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-]
• Canonical SMILES: [Li+].C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-]
• Description: Clavulanate lithium (clavulanic acid) is a β-lactamase inhibitor which can irreversibly inactivate β-lactamase enzymes of β-lactam resistant microbes preventing them from breaking down β-lactam antibiotics. β-lactam antibiotics, such as penicillin, can be combined with clavulanic acid for greater efficacy against β-lactam resistant strains.
• Synonyms: (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate Lithium
• Reference: Pitout JD, Sanders CC, Sanders WE Jr. Antimicrobial resistance with focus on beta-lactam resistance in gram-negative bacilli. Am J Med 1997; 103:51.Wise, R., J. M. Andrews, and K. A. Bedford. /In Vitro Study of Clavulanic Acid in Combination with Penicillin, Amoxycillin, and Carbenicillin./ Antimicrobial Agents and Chemotherapy 13.3 (1978): 389-93. Ncbi.gov. Web. 2 Nov. 2012.
• PubChem Compound: 23714647
• Last Modified: Nov 11 2021